Cas no 1344567-17-4 ((2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine
• CAS No: 1344567-17-4
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5843282
• PubChem ID: 93844866
• Update Time: 2025-07-31

(2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine
• EN300-1893161
• 1344567-17-4

• Inchi： 1S/C11H16BrNO/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h5-8H,3-4,13H2,1-2H3/t8-/m1/s1
• InChI Key： RAUCPWGVFIOURG-MRVPVSSYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC[C@@H](C)N)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine

Introduction to Compound CAS No. 1344567-17-4: (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine

(2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine (CAS No. 1344567-17-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a brominated and methoxylated aromatic ring attached to a chiral butylamine moiety, making it a valuable candidate for various therapeutic applications.

The synthesis of (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine involves several steps, including the bromination of 4-methoxybenzene, the formation of the butylamine derivative, and the final chiral resolution to obtain the (2R) enantiomer. Recent advancements in asymmetric synthesis techniques have significantly improved the yield and purity of this compound, making it more accessible for further research and development.

In terms of its biological activity, (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine has been studied for its potential as a modulator of various receptors and enzymes. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Studies have shown that this compound exhibits selective binding to the 5-HT_2A receptor, which is implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia. This selective binding property makes it a promising lead compound for the development of novel antidepressants and anxiolytics.

Additionally, (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine has been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine has also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable distribution profile, with significant accumulation in brain tissue. This property is particularly advantageous for targeting central nervous system (CNS) disorders.

In terms of safety, preliminary toxicological studies have indicated that (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine exhibits low toxicity at therapeutic doses. However, further long-term safety studies are required to fully assess its safety profile before it can be advanced to clinical trials.

The potential therapeutic applications of (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine are not limited to neurological and inflammatory disorders. Recent research has also explored its use in cancer therapy. In vitro studies have shown that this compound can induce apoptosis in certain cancer cell lines, suggesting its potential as an anticancer agent. Further investigations are needed to elucidate the mechanisms underlying its anticancer activity and to evaluate its efficacy in vivo.

In conclusion, (2R)-4-(3-bromo-4-methoxyphenyl)butan-2-amine (CAS No. 1344567-17-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, selective receptor binding properties, and favorable pharmacokinetic profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its biological activities and therapeutic potential, paving the way for new treatments in various medical fields.